Benzodiazepine-2,5-dione Library Synthesis: N-Boc-anthranilic Acid Delivers 4–5-Fold Higher Ugi Reaction Yields vs. Unprotected Anthranilic Acid
In the solution-phase synthesis of 1,4-benzodiazepine-2,5-dione (BDP) libraries via the Ugi/DeBOC/cyclize strategy, N-Boc-anthranilic acid dramatically outperforms unprotected anthranilic acid. Using anthranilic acid (R = H) with the AcCl/MeOH procedure, area-% yields by LC/MS (UV 220 nm) ranged from only 17% to 40% across six substrate entries, closely matching Armstrong's previously reported isolated yields of 15–50% [1]. In contrast, when N-Boc-anthranilic acid (R = Boc) was employed under identical multi-component condensation and deprotection/cyclization conditions, area-% yields improved to 54–98% across the same entries, with scaled-up isolated yields of 36–87% [1]. The same Ugi reaction with cyclohexylisocyanide showed a 4–5-fold higher LC/MS A% yield with the N-Boc substrate compared to unprotected anthranilic acid, and 2–3-fold A% yield improvements were consistently observed for BDP products 2–4 and 6 [1]. The dramatic yield enhancement is attributed to suppression of competing side reactions involving the free anthranilic amine during the Ugi condensation [1].
| Evidence Dimension | Area-% yield (LC/MS, UV 220 nm) of 1,4-benzodiazepine-2,5-dione products |
|---|---|
| Target Compound Data | Area-% yields: 54–98% (entries 2–6); scaled-up isolated yields: 36–87%; Ugi intermediate A% yield with cyclohexylisocyanide: 85% |
| Comparator Or Baseline | Unprotected anthranilic acid (R = H): area-% yields 17–40%; isolated yields 15–50% (Armstrong et al.); Ugi intermediate A% yield: 15% |
| Quantified Difference | 4–5-fold increase in A% yield for the Ugi intermediate; 2–3-fold improvement in final BDP area-% yields; up to 58 percentage-point absolute improvement in area-% yield (from 40% to 98%) |
| Conditions | Ugi 4-component condensation in MeOH at rt; deprotection/cyclization with 10% AcCl/MeOH or 10% TFA/DCE; 96-well plate format; LC/MS detection at UV 220 nm |
Why This Matters
For combinatorial chemistry groups constructing benzodiazepine libraries, the 4–5-fold yield differential directly determines library quality, hit identification success, and material availability for downstream screening—making N-Boc-anthranilic acid the enabling reagent for high-quality parallel synthesis.
- [1] Hulme, C.; Peng, J.; Tang, S.-Y.; Burns, C. J.; Morize, I.; Labaudiniere, R. Improved Procedure for the Solution Phase Preparation of 1,4-Benzodiazepine-2,5-dione Libraries via Armstrong's Convertible Isonitrile and the Ugi Reaction. J. Org. Chem. 1998, 63, 8021–8023. DOI: 10.1021/jo980622r View Source
